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Compound of Interest

Compound Name:
3,4-Dehydro-L-proline methyl

ester hydrochloride

Cat. No.: B613171 Get Quote

Technical Guide: 3,4-Dehydro-L-proline Methyl
Ester Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3,4-
Dehydro-L-proline methyl ester hydrochloride. The information is intended to support

research and development activities, particularly in the fields of medicinal chemistry, peptide

synthesis, and drug discovery.

Core Physical Properties
3,4-Dehydro-L-proline methyl ester hydrochloride is a proline derivative utilized as a

versatile building block in organic synthesis. Its hydrochloride form enhances its solubility in

aqueous solutions, making it a convenient reagent in various laboratory applications.[1]
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Property Value Source(s)

Molecular Formula C₆H₉NO₂·HCl [2]

Molecular Weight 163.60 g/mol

Appearance Off-white powder [2]

Optical Rotation
[α]D²⁵ = -199.0 ± 3º (c=1 in

MeOH)
[2]

Melting Point

Data not available for this

specific compound. For

reference, the related

compound 3,4-Dehydro-DL-

proline has a melting point of

245 °C (decomposition).[3]

N/A

Solubility

The hydrochloride salt form

enhances solubility in aqueous

media. Quantitative data is not

readily available in the

literature.

[1]

Storage Conditions -20°C

CAS Number 186145-08-4 [2]

Experimental Protocols
Detailed methodologies for determining key physical properties are outlined below. These are

generalized protocols and may require optimization based on laboratory conditions and

equipment.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid can be determined with high accuracy using the capillary

method.

Methodology:
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Sample Preparation: A small amount of the dry, finely powdered 3,4-Dehydro-L-proline
methyl ester hydrochloride is packed into a thin-walled capillary tube, sealed at one end,

to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block or oil bath equipped with a calibrated thermometer or an electronic

temperature sensor.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to

ensure thermal equilibrium between the sample and the heating medium.

Observation: The sample is observed through a magnifying lens as the temperature rises.

Data Recording: The temperature at which the first drop of liquid appears (onset of melting)

and the temperature at which the last solid particle melts (completion of melting) are

recorded. This range represents the melting point of the substance. A narrow melting range

is indicative of a pure compound.

Solubility Determination (Shake-Flask Method)
The shake-flask method is a standard procedure for determining the equilibrium solubility of a

compound in a specific solvent.

Methodology:

Sample Preparation: An excess amount of 3,4-Dehydro-L-proline methyl ester
hydrochloride is added to a known volume of the solvent (e.g., water, ethanol) in a sealed

flask.

Equilibration: The flask is agitated (e.g., using a shaker bath) at a constant temperature for a

prolonged period (typically 24-48 hours) to ensure that equilibrium is reached between the

dissolved and undissolved solute.

Phase Separation: After equilibration, the suspension is allowed to stand, or is centrifuged, to

separate the undissolved solid from the saturated solution.
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Concentration Analysis: A carefully measured aliquot of the clear, saturated solution is

withdrawn. The concentration of the dissolved compound in the aliquot is determined using a

suitable analytical technique, such as UV-Vis spectroscopy, high-performance liquid

chromatography (HPLC), or gravimetric analysis after solvent evaporation.

Calculation: The solubility is expressed as the concentration of the solute in the saturated

solution (e.g., in mg/mL or mol/L) at the specified temperature.

Application in Drug Development: Peptide
Synthesis Workflow
3,4-Dehydro-L-proline methyl ester hydrochloride serves as a crucial building block in the

synthesis of bioactive peptides. Its incorporation can introduce conformational constraints and

enhance the biological activity and stability of the resulting peptide. The following diagram

illustrates a generalized workflow for its use in solid-phase peptide synthesis (SPPS).
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Caption: Workflow for Solid-Phase Peptide Synthesis using 3,4-Dehydro-L-proline methyl
ester hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3,4-Dehydro-L-proline methyl ester hydrochloride
physical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b613171#3-4-dehydro-l-proline-methyl-ester-
hydrochloride-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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